Cas no 2228142-14-9 (1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228142-14-9
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6213993
• PubChem ID: 165652440
• Update Time: 2025-06-13

1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1945385
• 2228142-14-9

• Inchi： 1S/C13H17F2NO2/c1-3-18-10-5-4-9(6-11(10)17-2)12(16)7-13(14,15)8-12/h4-6H,3,7-8,16H2,1-2H3
• InChI Key： SHZFJQYMJQLUSZ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2)OC)OCC)(C1)N)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228142-14-9)

The compound 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228142-14-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive combination of a difluorocyclobutane core and a substituted phenyl ring makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive intermediate, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves metabolic resistance and binding affinity. This compound’s ethoxy-methoxyphenyl moiety further enhances its solubility, making it a versatile building block for medicinal chemistry applications. Its CAS No. 2228142-14-9 is frequently searched in scientific databases, reflecting its growing relevance.

One of the most discussed topics in the context of 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine is its potential role in central nervous system (CNS) drug development. The difluorocyclobutanamine scaffold is structurally similar to other CNS-active compounds, prompting investigations into its pharmacokinetic properties. Researchers are exploring whether this molecule could serve as a precursor for neuroprotective agents or antidepressants, aligning with the current focus on mental health therapeutics.

Another area of interest is the compound’s application in agrochemical innovation. The ethoxy and methoxy substituents on the phenyl ring are common in herbicides and fungicides, suggesting potential utility in crop protection. With the global push toward sustainable agriculture, 2228142-14-9 is being studied for its environmental impact and efficacy against resistant pest strains. This aligns with frequent search queries about eco-friendly agrochemicals and next-generation pesticides.

The synthesis of 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine involves multi-step organic reactions, including cyclobutane ring formation and electrophilic aromatic substitution. These processes are often optimized for scalability, as industrial demand for such intermediates grows. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research and production purposes.

From a commercial perspective, CAS No. 2228142-14-9 is listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and agrochemical developers. Its pricing and availability are frequently monitored, reflecting its niche but expanding market. Searches for bulk suppliers of fluorinated amines or custom synthesis services often include this compound, highlighting its industrial relevance.

In conclusion, 1-(4-ethoxy-3-methoxyphenyl)-3,3-difluorocyclobutan-1-amine represents a compelling case study in the intersection of structural innovation and applied chemistry. Its dual potential in life sciences and agriculture, combined with its unique physicochemical properties, ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound may unlock new possibilities in drug discovery and sustainable agrochemical design.